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Compound of Interest

Compound Name: N-Formylpiperidine

Cat. No.: B045042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Formylpiperidine (NFP) is a heterocyclic organic compound and a member of the amide

functional group family, with the chemical formula C₆H₁₁NO.[1][2][3][4] It is the amide derived

from formic acid and piperidine.[1][3] NFP presents as a clear, colorless to light yellow, viscous

liquid and is recognized for its utility as a polar aprotic solvent.[2][5][6][7] A key advantage of

NFP is its enhanced solubility for hydrocarbons compared to other common amide solvents like

dimethylformamide (DMF), making it a valuable alternative in various chemical syntheses.[1][2]

[4] It is also employed as a reactant, particularly for transferring a formyl group in reactions

involving organometallic reagents.[3]

Physicochemical Properties
The physical and chemical properties of N-Formylpiperidine are critical for its application as a

solvent and reactant. These properties determine its behavior in chemical reactions, its

solvation capabilities, and the required handling and storage conditions.
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Property Value Citations

Molecular Formula C₆H₁₁NO [3][4][8][9]

Molar Mass 113.16 g·mol⁻¹ [2][3][6][9]

Appearance
Clear, colorless to slightly

yellow, viscous liquid
[2][5][6][7]

Boiling Point 222 °C [3][4][5][6][9]

Melting Point -31 °C [6][9][10]

Density 1.019 g/mL at 25 °C [3][4][6][9]

Refractive Index (n20/D) 1.484 [6][9]

Flash Point 91 °C (197 °F) [6][9][10]

Water Solubility Freely soluble [6][9]

Vapor Pressure 0.1 mm Hg at 25 °C [6][9]

Dielectric Constant 26.15 [6]

Applications in Chemical Reactions
N-Formylpiperidine's unique properties make it a versatile tool in organic synthesis, serving

both as a solvent and a reagent.

1. Polar Aprotic Solvent: NFP is an effective solvent for a wide range of polar and nonpolar

compounds, including many high polymers.[2][6][7] Its high boiling point makes it suitable for

reactions requiring elevated temperatures.

2. Formylation Reactions: NFP is widely used as a formylating agent, particularly with strong

nucleophiles like Grignard and alkyllithium reagents. In certain formylation reactions involving

alkyllithium compounds, N-Formylpiperidine has been shown to provide higher yields than

DMF.[2][3][4]

Example Reaction:R-MgX + C₆H₁₁NO → R-CHO
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3. Specialized Synthetic Applications: NFP serves as a key reactant or solvent in numerous

advanced synthetic methodologies[6][7]:

Direct, metal-free C-H activation for the amidation of azoles.[6][7]

Vilsmeier-type reactions of pyrazoles.[6][7]

Palladium-catalyzed, CO-free aminocarbonylation of aryl halides for arylamide synthesis.[6]

[7]

Synthesis of alternating copolymers used in organic photovoltaics.[6][7]

One-pot double functionalization of π-deficient heterocyclic lithium reagents.[6][7]
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Caption: Logical relationship between NFP's properties and its applications.

Experimental Protocols
Protocol 1: Drying of N-Formylpiperidine Solvent

Moisture can interfere with many organometallic reactions. Ensuring the solvent is anhydrous is

critical for achieving high yields, particularly in formylation reactions.

Materials:
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N-Formylpiperidine (98% or higher)

Activated 4 Å molecular sieves

Round-bottom flask with a three-way stopcock

Microwave oven or conventional oven

Vacuum line

Methodology:

Activate Molecular Sieves: Place the 4 Å molecular sieves in a round-bottom flask. Heat

them in a microwave oven at full power for 5 minutes or in a conventional oven at high

temperature under vacuum.

Cool Under Vacuum: Immediately after heating, evacuate the flask using a vacuum line (7-8

mmHg) and allow it to cool to room temperature.

Repeat Activation: Repeat the heating and cooling cycle three times to ensure the sieves are

thoroughly activated.

Dry Solvent: Add the N-Formylpiperidine to a separate, dry flask containing the freshly

activated molecular sieves.

Incubate: Seal the flask and allow the solvent to stand over the sieves overnight at room

temperature.[11]

Storage: The dried solvent should be stored under an inert atmosphere (e.g., nitrogen or

argon) and sealed to prevent reabsorption of moisture.

Protocol 2: General Procedure for Formylation of a Grignard Reagent

This protocol describes a general method for synthesizing an aldehyde from a Grignard

reagent using N-Formylpiperidine.

Materials:
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Anhydrous N-Formylpiperidine (prepared as in Protocol 1)

Grignard reagent (e.g., Phenylmagnesium Bromide) in an appropriate solvent (e.g., THF)

Anhydrous tetrahydrofuran (THF)

1 M Hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Organic extraction solvent (e.g., diethyl ether)

Standard laboratory glassware for air-sensitive reactions (Schlenk line, etc.)

Methodology:

Reaction Setup: Assemble a flame-dried, three-necked flask equipped with a magnetic

stirrer, thermometer, and nitrogen inlet.

Reagent Addition: Under a nitrogen atmosphere, add anhydrous N-Formylpiperidine to the

reaction flask, dissolved in anhydrous THF.

Cooling: Cool the solution to 0 °C using an ice bath.

Grignard Addition: Slowly add the Grignard reagent solution to the stirred NFP solution,

maintaining the temperature below 5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours, monitoring

the reaction progress by TLC.

Quenching: Cool the reaction mixture back to 0 °C and slowly quench by adding 1 M HCl to

hydrolyze the intermediate and neutralize excess Grignard reagent. A precipitate may form.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple

times with diethyl ether.

Washing: Combine the organic layers and wash sequentially with water and brine.
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Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator to yield the crude

aldehyde product.

Purification: Purify the crude product as necessary, typically via column chromatography or

distillation.
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Caption: General experimental workflow for a formylation reaction using NFP.
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Safety and Handling
N-Formylpiperidine is a hazardous chemical that requires careful handling to minimize risk.

[12]

Hazard Identification:

Toxicity: Harmful if swallowed and toxic in contact with skin.[5][8][12][13]

Irritation: Causes serious eye irritation and skin irritation.[5][8][12][13] May cause respiratory

irritation.[5][8]

Flammability: Combustible liquid.[8][12]

Handling and Personal Protective Equipment (PPE):

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[14]

PPE: Wear suitable protective clothing, chemical-resistant gloves, and safety glasses with a

face shield.[5][13]

Handling Precautions: Avoid contact with skin, eyes, and clothing.[5][14] Do not breathe

vapors or mist.[5] Keep away from open flames, hot surfaces, and other sources of ignition.

[8][12][14]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids, and seek medical attention.[8][12][13]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention.[8][12][14]

Ingestion: Clean mouth with water and get medical attention. Do not induce vomiting.[8][14]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[8][14]
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Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][12] Store below

+30°C.[6][9] Keep away from heat, sparks, and flame.[8][12] Store locked up.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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